Cas no 1797195-88-0 ([(2-methoxyphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)

• Product Name: [(2-methoxyphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
• CAS No: 1797195-88-0
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5324727
• Update Time: 2025-06-03

[(2-methoxyphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(2-methoxyanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• 2-[(2-methoxyphenyl)amino]-2-oxoethyl (4-methylphenyl)acetate
• STL352742
• 2-((2-methoxyphenyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
• [(2-methoxyphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C18H19NO4/c1-13-7-9-14(10-8-13)11-18(21)23-12-17(20)19-15-5-3-4-6-16(15)22-2/h3-10H,11-12H2,1-2H3,(H,19,20)
• InChI Key： SERYAGSQYYWNSO-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1OC)=O)C(CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 391
• XLogP3: 3
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(2-methoxyphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

Introduction to [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. One such compound, with the CAS number 1797195-88-0, has garnered significant attention due to its unique structural properties and potential applications. The product name, [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate], encapsulates a sophisticated molecular framework that has sparked interest among researchers exploring novel therapeutic agents. This introduction aims to delve into the compound's characteristics, its relevance in contemporary research, and its potential impact on future drug discovery.

The molecular structure of [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] is characterized by a combination of aromatic rings and functional groups that contribute to its distinct chemical behavior. The presence of a carbamoyl group linked to a methyl ester moiety, along with two phenyl rings—one substituted with a methoxy group and the other with a methyl group—creates a complex and versatile scaffold. This architecture not only influences the compound's solubility and stability but also its interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds featuring aromatic rings and carbamoyl functionalities. These structural elements are frequently found in bioactive molecules due to their ability to modulate enzyme activity and receptor binding. The compound [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] is no exception, and preliminary studies have suggested potential applications in the treatment of various diseases. Its unique chemical profile makes it a valuable candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carbamoyl group, in particular, is a versatile handle that can be further modified through various chemical reactions, allowing for the creation of derivatives with tailored biological activities. This flexibility is crucial in drug development, where precise control over molecular structure is essential for optimizing efficacy and minimizing side effects.

The relevance of [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] is further underscored by its connection to ongoing research in chemical biology. Recent studies have highlighted the importance of small molecules that can interact with biological pathways involved in inflammation, neurodegeneration, and cancer. The compound's ability to modulate these pathways makes it an attractive candidate for further exploration. For instance, researchers have been investigating how modifications to the phenyl rings can influence the compound's binding affinity to specific enzymes or receptors.

Moreover, the synthesis of [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] presents an opportunity to develop new synthetic methodologies that could be applied to other bioactive molecules. The challenge lies in achieving high yields and purity while maintaining structural integrity. Advances in catalytic processes and green chemistry principles have made it possible to optimize synthetic routes, reducing waste and improving efficiency. These developments not only benefit the production of this specific compound but also contribute to broader advancements in synthetic organic chemistry.

The potential applications of [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate] extend beyond academic research. Pharmaceutical companies are increasingly interested in novel compounds that can fill unmet medical needs. The compound's unique properties make it a promising candidate for clinical trials, where its efficacy and safety can be rigorously evaluated. If successful, it could lead to the development of new treatments for diseases that are currently difficult to manage.

In conclusion, the compound [(2-methoxyphenyl)carbamoyl)methyl 2-(4-methylphenyl)acetate], identified by CAS number 1797195-88-0, represents a significant advancement in chemical biology and medicinal chemistry. Its complex molecular structure, coupled with its potential applications in drug development, makes it a valuable asset for researchers exploring new therapeutic agents. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in addressing some of the most pressing challenges in modern medicine.